- Preparation of tetrahydroindazole lactam derivatives as inhibitors of 11-beta-hydroxysteroid dehydrogenase 1, World Intellectual Property Organization, , ,
Cas no 955406-45-8 (4,5,6,7-tetrahydro-1H-indazol-7-amine)
4,5,6,7-tetrahydro-1H-indazol-7-amine Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-tetrahydro-1H-indazol-7-amine
- 4,5,6,7-tetrahydro-2H-indazol-7-amine
- 1H-Indazol-7-amine, 4,5,6,7-tetrahydro-
- 4,5,6,7-Tetrahydro-1H-indazol-7-ylamine
- 4,5,6,7-Tetrahydro-1H-indazol-7-amine (ACI)
- (4,5,6,7-Tetrahydro-1H-indazol-7-yl)amine
-
- MDL: MFCD19203300
- Inchi: 1S/C7H11N3/c8-6-3-1-2-5-4-9-10-7(5)6/h4,6H,1-3,8H2,(H,9,10)
- InChI Key: WOALOICTMCSWHN-UHFFFAOYSA-N
- SMILES: N1NC2C(CCCC=2C=1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- XLogP3: -0.1
- Topological Polar Surface Area: 54.7
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 333.5±30.0 °C at 760 mmHg
- Flash Point: 181.9±11.8 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4,5,6,7-tetrahydro-1H-indazol-7-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,5,6,7-tetrahydro-1H-indazol-7-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-10056-1g |
4,5,6,7-tetrahydro-1H-indazol-7-amine |
955406-45-8 | 95 | 1g |
$585 | 2021-05-11 | |
| Chemenu | CM237433-1g |
4,5,6,7-Tetrahydro-1H-indazol-7-amine |
955406-45-8 | 97% | 1g |
$791 | 2021-08-04 | |
| Alichem | A269002933-1g |
4,5,6,7-Tetrahydro-1h-indazol-7-amine |
955406-45-8 | 95% | 1g |
$767.25 | 2023-08-31 | |
| Alichem | A269002933-5g |
4,5,6,7-Tetrahydro-1h-indazol-7-amine |
955406-45-8 | 95% | 5g |
$2464.50 | 2023-08-31 | |
| Chemenu | CM237433-1g |
4,5,6,7-Tetrahydro-1H-indazol-7-amine |
955406-45-8 | 97% | 1g |
$976 | 2024-07-18 | |
| abcr | AB478856-250 mg |
4,5,6,7-Tetrahydro-1H-indazol-7-amine; . |
955406-45-8 | 250mg |
€695.50 | 2023-06-15 | ||
| abcr | AB478856-1 g |
4,5,6,7-Tetrahydro-1H-indazol-7-amine; . |
955406-45-8 | 1g |
€1334.50 | 2023-06-15 | ||
| eNovation Chemicals LLC | Y1133322-1g |
4,5,6,7-tetrahydro-1H-indazol-7-amine |
955406-45-8 | 95% | 1g |
$900 | 2024-07-23 | |
| TRC | T658880-50mg |
4,5,6,7-Tetrahydro-1H-indazol-7-amine |
955406-45-8 | 50mg |
$ 190.00 | 2023-04-16 | ||
| TRC | T658880-250mg |
4,5,6,7-Tetrahydro-1H-indazol-7-amine |
955406-45-8 | 250mg |
$ 873.00 | 2023-04-16 |
4,5,6,7-tetrahydro-1H-indazol-7-amine Production Method
Production Method 1
4,5,6,7-tetrahydro-1H-indazol-7-amine Raw materials
4,5,6,7-tetrahydro-1H-indazol-7-amine Preparation Products
4,5,6,7-tetrahydro-1H-indazol-7-amine Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 4,5,6,7-tetrahydro-1H-indazol-7-amine
Introduction to 4,5,6,7-tetrahydro-1H-indazol-7-amine (CAS No. 955406-45-8)
4,5,6,7-tetrahydro-1H-indazol-7-amine, identified by the Chemical Abstracts Service Number (CAS No.) 955406-45-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural similarity to various bioactive molecules, particularly those belonging to the indazole scaffold. The compound’s unique chemical configuration and functional groups make it a promising candidate for further exploration in drug discovery and therapeutic development.
The molecular structure of 4,5,6,7-tetrahydro-1H-indazol-7-amine consists of a partially saturated indazole ring system with an amine substituent at the 7-position. This structural motif is well-documented for its potential pharmacological properties, including interactions with biological targets such as enzymes and receptors. The presence of the tetrahydropyridine moiety enhances the compound’s solubility and metabolic stability, making it an attractive scaffold for medicinal chemists aiming to develop novel therapeutics.
In recent years, there has been a surge in research focusing on indazole derivatives due to their diverse biological activities. Studies have highlighted the role of indazole-based compounds in modulating various physiological pathways, including neurotransmitter systems and inflammatory responses. The amine group in 4,5,6,7-tetrahydro-1H-indazol-7-amine serves as a key pharmacophore, enabling interactions with proteins and nucleic acids that could lead to therapeutic effects.
One of the most compelling aspects of 4,5,6,7-tetrahydro-1H-indazol-7-amine is its potential in the development of central nervous system (CNS) drugs. The indazole scaffold is known to penetrate the blood-brain barrier efficiently, which is crucial for treating neurological disorders. Preclinical studies have demonstrated that derivatives of this class can modulate neurotransmitter release and receptor activity, offering a basis for further investigation into conditions such as depression, anxiety, and neurodegenerative diseases.
The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify novel drug candidates. 4,5,6,7-tetrahydro-1H-indazol-7-amine has been subjected to virtual screening algorithms to predict its binding affinity to various protein targets. These computational models have suggested potential interactions with enzymes involved in metabolic pathways and receptors associated with pain perception and immune responses.
Experimental validation of these predictions has been conducted through biochemical assays and cell-based assays. Initial results have shown that 4,5,6,7-tetrahydro-1H-indazol-7-amine exhibits inhibitory activity against certain enzymes at concentrations comparable to those observed with known pharmacological agents. This preliminary data supports further optimization efforts aimed at enhancing potency and selectivity.
The synthesis of 4,5,6,7-tetrahydro-1H-indazol-7-amine involves multi-step organic reactions that are optimized for yield and purity. Advanced synthetic methodologies have been employed to introduce functional groups while maintaining structural integrity. Techniques such as catalytic hydrogenation and nucleophilic substitution play critical roles in constructing the indazole core and introducing the amine substituent.
In conclusion,4,5,6,7-tetrahydro-1H-indazol-7-amine (CAS No. 955406-45-8) represents a promising compound in pharmaceutical research due to its structural features and potential biological activities. Ongoing studies aim to elucidate its mechanism of action and explore its therapeutic applications across multiple disease areas. As research progresses,4,5,6,7-tetrahydro-1H-indazol-7-amineseems poised to contribute significantly to the development of next-generation medications.
955406-45-8 (4,5,6,7-tetrahydro-1H-indazol-7-amine) Related Products
- 764724-30-3(Ethyl 2-amino-3-(1H-imidazol-5-yl)propanoate)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2059917-34-7(Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
- 1289015-47-9(4-Bromo-3-(methylsulfanyl)benzaldehyde)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 1805098-81-0(Ethyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-acetate)
- 81800-41-1((S)-4,4,7A-Trimethyl-5,6,7,7A-tetrahydrobenzofuran-2(4H)-one)